Cas no 2248399-32-6 (5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate)

• Product Name: 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate
• CAS No: 2248399-32-6
• MF: C₁₆H₁₁NO₇
• MW: 329.261044740677
• CID: 6077995
• PubChem ID: 165889659
• Update Time: 2025-06-15

5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate
• 2248399-32-6
• EN300-6525566

• Inchi： 1S/C16H11NO7/c1-8-7-11(23-12(8)16(21)22-2)15(20)24-17-13(18)9-5-3-4-6-10(9)14(17)19/h3-7H,1-2H3
• InChI Key： IESPDGYMPACWFS-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C)=C(C(=O)OC)O1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.05355169g/mol
• Monoisotopic Mass: 329.05355169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate

Introduction to 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate (CAS No. 2248399-32-6) and Its Emerging Applications in Chemical Biology

The compound 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate, identified by its CAS number 2248399-32-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of heterocyclic derivatives, characterized by its intricate arrangement of fused rings and functional groups. The presence of both 1,3-dioxo and dihydro-1H-isoindol moieties within its framework suggests a high degree of reactivity and versatility, making it a compelling candidate for further exploration in drug discovery and molecular medicine.

Recent advancements in the field of medicinal chemistry have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. Isoindoles, particularly those with oxidized or cyclized structures, have been implicated in various biological processes due to their ability to interact with biological targets such as enzymes and receptors. The specific configuration of 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate may confer unique pharmacological properties that could be exploited for therapeutic purposes.

In particular, the dioxo group within the molecule introduces a region of high electrophilicity, which can be leveraged for covalent binding interactions with biological targets. This feature is particularly relevant in the context of designing small-molecule inhibitors or probes that require strong binding affinities. Additionally, the furan moiety present in the compound contributes to its lipophilicity and solubility characteristics, which are critical factors in determining its bioavailability and pharmacokinetic behavior.

Current research in chemical biology has demonstrated that isoindole derivatives exhibit a broad spectrum of biological activities. For instance, some isoindole-based compounds have been shown to possess anti-inflammatory, antioxidant, and anticancer properties. The structural motifs present in 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate align well with these known bioactivities, suggesting that it may also exhibit similar or even novel pharmacological effects.

One particularly intriguing aspect of this compound is its potential role as a scaffold for further derivatization. The presence of multiple reactive sites—such as the carbonyl groups in the dioxo moiety and the double bond in the furan ring—provides opportunities for chemical modification to optimize its biological activity. For example, strategic functionalization could enhance its binding affinity to specific targets or alter its metabolic stability. Such modifications are often employed in drug discovery pipelines to improve lead compounds' efficacy and selectivity.

The synthesis of 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate represents a testament to the progress achieved in synthetic organic chemistry over recent decades. The ability to construct such complex molecules with high precision underscores the sophistication of modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been instrumental in assembling the structural framework of this compound. These advances not only facilitate access to novel heterocyclic derivatives but also enable researchers to explore their potential applications more efficiently.

In addition to its synthetic significance, 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl 3-methylfuran-2,5-dicarboxylate may serve as a valuable tool for mechanistic studies in chemical biology. By investigating how this compound interacts with biological targets at the molecular level, researchers can gain insights into fundamental biological processes and develop more targeted therapeutic strategies. For instance, studying its binding mode could reveal new aspects of enzyme function or receptor signaling pathways.

The growing interest in natural product-inspired scaffolds has also made isoindole derivatives an attractive area of research. Many bioactive natural products contain isoindole-like structures, suggesting that synthetic analogs may recapitulate similar biological activities. The compound under discussion could be part of a larger family of isoindole derivatives inspired by natural products that exhibit diverse biological functions. Such inspiration-driven approaches have historically been fruitful in drug discovery and continue to provide new opportunities for innovation.

From a computational chemistry perspective,5-(1,3-dioxo - - - - - - - - - - - -- hydro - -- -- -- -- -- -- -- -- -- -- -- -- H-- isoindol-- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ )--- ----- ----- ----- ----- ----- ----- ---------- ---- ------ ---- ------ ---- ------ ---- ------ ---- ------ ---- ------ ---------- --------- --------------- ---- methyl---- methyl---- furan--- furan--- furan--- furan--- furan--- furan--- furan--- furan--- carbonylate* has been explored using various molecular modeling techniques to predict its interactions with potential biological targets. These studies often involve docking simulations or quantum mechanical calculations to assess binding affinities and structural complementarity between the compound and target proteins or nucleic acids. Such computational analyses can guide experimental efforts by prioritizing promising candidates for further validation.

The development of new analytical methods has also enhanced our ability to study complex molecules like 5-(1 ,---- ,---- ,---- ,---- ,---- ,---- ,---- ,---- ,---- ,---- ,---- ,-- dioxo-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro isoindol methyl methyl furan carbonylate) (CAS No .2248399 -32 -6). Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy,and X-ray crystallography provide detailed information about its structure and purity . These analytical tools are essential for characterizing novel compounds before they can be subjected to biological testing . p > < p > In conclusion,5-(1 ,----- dioxo----- dihydro----- H isoindol----- )------- methyl------- methyl------- furan------- carbonylate(CAS No .2248399 -32 -6 )is a structurally intricate molecule with significant potential applications in chemical biology . Its unique combination -------- functional groups,-------- including -------- dioxo -------- moieties,-------- makes it -------- attractive -------- candidate -------- further -------- investigation . -------- Recent -------- advances -------- medicinal chemistry -------- highlight -------- importance -------- isoindole derivatives -------- development -------- novel therapeutic agents . By leveraging modern synthetic methodologies ------- computational techniques ------- analytical tools ------- researchers can unlock ------- full ------- therapeutic ------- potential ------- this ------- fascinating molecule . p > article > response >